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Compound of Interest

Bis(2-Chloroethyl)amine
hydrochloride-d8

Cat. No.: B12391564

Compound Name:

This technical guide provides a comprehensive overview of the physical and chemical
properties of Bis(2-Chloroethyl)amine hydrochloride-d8, a deuterated analog of the
alkylating agent nornitrogen mustard. This document is intended for researchers, scientists,
and professionals in the field of drug development and metabolic research.

Core Physical and Chemical Properties

Bis(2-Chloroethyl)amine hydrochloride-d8 is a stable, isotopically labeled compound
valuable as an internal standard in mass spectrometry-based studies for the quantification of
Bis(2-Chloroethyl)amine and its metabolites. The incorporation of eight deuterium atoms
provides a distinct mass shift, facilitating its use in tracer studies and pharmacokinetic
research.[1][2]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Bis(2-
Chloroethyl)amine hydrochloride-d8. It is important to note that while some data is specific
to the deuterated form, other parameters are extrapolated from its non-deuterated counterpart,
Bis(2-Chloroethyl)amine hydrochloride, due to limited availability of specific experimental data
for the d8 variant.
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Property Value Source

2-chloro-N-(2-chloro-1,1,2,2-

) tetradeuterioethyl)-1,1,2,2-
Chemical Name ] ] [3][4]
tetradeuterioethanamine;hydro

chloride
CAS Number 102092-04-6 [1]31[5]
Molecular Formula C4H2DsCIsN [1]
Molecular Weight 186.54 g/mol [1][5]

White to off-white powder
Appearance (based on non-deuterated [6][7]

form)

) ) 212-214 °C (for non-
Melting Point [81[9]
deuterated form)

N Soluble in water (for non-
Solubility [10][11][12]
deuterated form)

Storage Room temperature [1][5]

Stable under recommended
N storage conditions. Re-
Stability o [5]
analysis is recommended after

three years.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Bis(2-
Chloroethyl)amine hydrochloride-d8 are not readily available in the public domain. However,
standard analytical techniques would be employed for their characterization.

Determination of Melting Point

A standard capillary melting point apparatus would be utilized. A small, dry sample of the
crystalline powder is packed into a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts is recorded as the melting point.
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Determination of Solubility

The solubility in water can be determined by adding increasing amounts of the solute to a fixed
volume of water at a constant temperature. The solution is stirred until saturation is reached,
and any undissolved solid is allowed to settle. The concentration of the dissolved solute in the
supernatant is then quantified using a suitable analytical method, such as UV-Vis spectroscopy
or high-performance liquid chromatography (HPLC), after creating a calibration curve with
standards of known concentrations.

Logical Relationship of Synthesis

The synthesis of Bis(2-chloroethyl)amine hydrochloride from diethanolamine and thionyl
chloride is a fundamental process in the production of this and related nitrogen mustards. The
logical workflow for this synthesis is depicted below.
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Caption: Synthesis workflow for Bis(2-chloroethyl)amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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